3-ethyl-1,3-thiazolidine-2,4-dione 2-[(1-biphenyl-4-ylethylidene)hydrazone]

• IUPAC Name: (2E)-3-ethyl-2-[(E)-1-(4-phenylphenyl)ethylidenehydrazinylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H19N3OS/c1-3-22-18(23)13-24-19(22)21-20-14(2)15-9-11-17(12-10-15)16-7-5-4-6-8-16/h4-12H,3,13H2,1-2H3/b20-14+,21-19+
• InChI Key: SCLXNPBCMDHVQZ-UCUGPLMPSA-N
• Canonical SMILES: CCN1C(=O)CSC1=NN=C(C)C2=CC=C(C=C2)C3=CC=CC=C3
• Isomeric SMILES: CCN\1C(=O)CS/C1=N/N=C(\C)/C2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C19H19N3OS
• Molecular Weight: 337.4 g/mol

Description

3-ethyl-1,3-thiazolidine-2,4-dione 2-[(1-biphenyl-4-ylethylidene)hydrazone] is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in laboratory experiments.

Mechanism of Action

The mechanism of action of 3-ethyl-1,3-thiazolidine-2,4-dione 2-[(1-biphenyl-4-ylethylidene)hydrazone] is not fully understood. However, it has been proposed that the compound may exert its biological effects through the inhibition of various enzymes and signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that 3-ethyl-1,3-thiazolidine-2,4-dione 2-[(1-biphenyl-4-ylethylidene)hydrazone] exhibits anti-inflammatory and antioxidant activities. It has also been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models. Additionally, the compound has been studied for its potential to reduce oxidative stress and protect against neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-ethyl-1,3-thiazolidine-2,4-dione 2-[(1-biphenyl-4-ylethylidene)hydrazone] in laboratory experiments is its ability to form stable complexes with metal ions, which may enhance the delivery of drugs to specific targets. However, one limitation of using this compound is its potential toxicity, which may limit its use in vivo.

Future Directions

There are several future directions for the study of 3-ethyl-1,3-thiazolidine-2,4-dione 2-[(1-biphenyl-4-ylethylidene)hydrazone]. One direction is to further investigate its mechanism of action and identify specific targets for its biological activity. Another direction is to optimize its synthesis method to increase yield and reduce reaction time. Additionally, the compound may be studied for its potential use in drug delivery systems and as a therapeutic agent for various diseases.

Scientific Research Applications

This compound has been studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit anti-inflammatory, antioxidant, and antitumor activities. It has also been studied for its potential use as a drug delivery system due to its ability to form stable complexes with metal ions.